Cas no 2172490-92-3 (methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate)

• Product Name: methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate
• CAS No: 2172490-92-3
• MF: C₁₂H₂₀O₃S
• MW: 244.350402832031
• CID: 6006649
• PubChem ID: 165599389
• Update Time: 2025-06-10

methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate
• EN300-1631836
• 2172490-92-3

• Inchi： 1S/C12H20O3S/c1-10(2)6-11(7-10,9(13)15-3)12(14)4-5-16-8-12/h14H,4-8H2,1-3H3
• InChI Key： QTMXMVBNYBYILB-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)OC)CC(C)(C)C1)O

Computed Properties

• Exact Mass: 244.11331567g/mol
• Monoisotopic Mass: 244.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate

Introduction to Methyl 1-(3-Hydroxythiolan-3-yl)-3,3-Dimethylcyclobutane-1-Carboxylate (CAS No. 2172490-92-3)

Methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate, with the CAS number 2172490-92-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiolane derivatives, which are known for their unique chemical properties and potential applications in drug design. The structure of this compound is characterized by a cyclobutane ring substituted with a hydroxythiolan group and two methyl groups, along with a methyl ester functionality. These structural features make it a promising candidate for various biological studies and therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate. Researchers have employed innovative methodologies, such as ring-opening reactions and stereoselective synthesis, to construct the complex framework of this molecule. These techniques not only enhance the yield of the compound but also allow for precise control over its stereochemistry, which is crucial for its biological activity.

The hydroxythiolan group in this compound plays a pivotal role in its reactivity and bioavailability. Studies have shown that this group can undergo various transformations under specific reaction conditions, making it versatile for further functionalization. For instance, the hydroxyl group can be converted into other functional groups, such as ethers or esters, to tailor the compound's properties for specific applications.

In terms of biological activity, methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate has demonstrated potential as a lead compound in drug discovery programs. Preclinical studies have highlighted its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the cyclobutane ring in this compound contributes to its rigidity and stability, which are essential for maintaining its bioactive conformation. Computational studies have revealed that this ring system interacts favorably with target proteins, enhancing the compound's binding affinity and selectivity. Such insights are invaluable for optimizing the compound's pharmacokinetic properties and minimizing off-target effects.

The methyl ester functionality at the carboxylate position further enhances the compound's solubility and permeability, making it more amenable for oral administration. This feature is particularly advantageous in drug delivery systems where rapid absorption and efficient distribution are critical.

Recent research has also explored the use of methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate as a building block for constructing more complex molecular architectures. By incorporating this compound into larger frameworks, scientists aim to create molecules with enhanced potency and specificity for therapeutic targets.

In conclusion, methyl 1-(3-hydroxythiolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate (CAS No. 2172490-92-3) represents a valuable addition to the arsenal of chemical tools available for advancing drug discovery and development. Its unique structure, coupled with its promising biological profile, positions it as a key player in future research endeavors aimed at addressing unmet medical needs.